molecular formula C12H24N2O4S B8632631 Tert-butyl 4-(propylsulfonyl)piperazine-1-carboxylate

Tert-butyl 4-(propylsulfonyl)piperazine-1-carboxylate

Cat. No.: B8632631
M. Wt: 292.40 g/mol
InChI Key: VLGUEPQFWYQVGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(propylsulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C12H24N2O4S and its molecular weight is 292.40 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H24N2O4S

Molecular Weight

292.40 g/mol

IUPAC Name

tert-butyl 4-propylsulfonylpiperazine-1-carboxylate

InChI

InChI=1S/C12H24N2O4S/c1-5-10-19(16,17)14-8-6-13(7-9-14)11(15)18-12(2,3)4/h5-10H2,1-4H3

InChI Key

VLGUEPQFWYQVGH-UHFFFAOYSA-N

Canonical SMILES

CCCS(=O)(=O)N1CCN(CC1)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

This compound was prepared using a method analogous to that of Example 41, step 41.1, 1-Boc-piperazine replacing piperazine-1-carboxylic acid benzyl ester and 1-propanesulfonyl chloride replacing benzoyl chloride.
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Synthesis routes and methods II

Procedure details

To a stirring ice-cold solution of tert-butyl piperazine-1-carboxylate (1, 10.0 g, 53.69 mmol) and Et3N (22.4 mL, 161.07 mmol) in CH2Cl2 (200 mL) was slowly added 1-propanesulfonyl chloride (7.65 g, 53.69 mmol). The mixture stirred at ambient temperature under an atmosphere of nitrogen for 3 h. The mixture was washed with 2 N NaOH (50 mL), 2 N HCl (50 mL), H2O (50 mL), brine (50 mL), dried (Na2SO4), filtered, and concentrated under reduced pressure to afford tert-butyl 4-(propylsulfonyl)piperazine-1-carboxylate (2) as an off-white solid (15.70 g, quantitative): 1H NMR (500 MHz, CDCl3) δ 7.91 (d, J=1.7 Hz, 1H), 7.48 (d, J=1.6 Hz, 1H), 7.21 (m, 1H), 7.14 (s, 1H), 7.09 (s, 1H), 3.96 (s, 3H), 3.75 (s, 3H); MS (ESI+) m/z 293.
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200 mL
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